Cas no 1396965-06-2 (2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid)
2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)-3-phenylpropanoic acid
- 2-(2$l^{4},1,3-benzothiadiazole-4-sulfonamido)-3-phenylpropanoic acid
- CHEMBL5308287
- AKOS016870497
- CS-0217343
- 7-{[(1-carboxy-2-phenylethyl)amino]sulfonyl}-2,1,3-benzothiadiazol
- 1396965-06-2
- AKOS000266537
- LS-02310
- 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-3-phenylpropanoic acid
- ALBB-006515
- 2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)-3-phenylpropanoic acid
- EN300-00586
- 2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)-3-phenylpropanoicacid
- Oprea1_476129
- AKOS017259345
- G57531
- 2-(2,1,3-benzothiadiazole-4-sulfonamido)-3-phenylpropanoic acid
- SR-01000032559
- SR-01000032559-1
- CCG-34781
- 2-[(2,1,3-benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid
- STK501117
- MFCD03301374
- AKOS000114944
- EN300-7380689
- Z3219925191
- 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid
-
- MDL: MFCD03301374
- Inchi: 1S/C15H13N3O4S2/c19-15(20)12(9-10-5-2-1-3-6-10)18-24(21,22)13-8-4-7-11-14(13)17-23-16-11/h1-8,12,18H,9H2,(H,19,20)
- InChI Key: FVOBEGVUELSHSE-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C1=NSN=2)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 363.03474825Da
- Monoisotopic Mass: 363.03474825Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 146Ų
2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502100-1g |
2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)-3-phenylpropanoicacid |
1396965-06-2 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM502100-5g |
2-(Benzo[c][1,2,5]thiadiazole-4-sulfonamido)-3-phenylpropanoicacid |
1396965-06-2 | 97% | 5g |
$*** | 2023-03-31 | |
| abcr | AB406066-500 mg |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 500 mg |
€272.40 | 2023-07-19 | ||
| abcr | AB406066-1 g |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB406066-5 g |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 5 g |
€907.00 | 2023-07-19 | ||
| TRC | B021160-250mg |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 250mg |
$ 275.00 | 2022-06-07 | ||
| TRC | B021160-500mg |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 500mg |
$ 450.00 | 2022-06-07 | ||
| TRC | B021160-1000mg |
2-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-3-phenylpropanoic acid |
1396965-06-2 | 1g |
$ 720.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288013-50mg |
2-(2,1,3-Benzothiadiazole-4-sulfonamido)-3-phenylpropanoic acid |
1396965-06-2 | 97% | 50mg |
¥3639 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288013-100mg |
2-(2,1,3-Benzothiadiazole-4-sulfonamido)-3-phenylpropanoic acid |
1396965-06-2 | 97% | 100mg |
¥5454 | 2023-04-15 |
2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid
Introduction to 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid (CAS No. 1396965-06-2)
2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid (CAS No. 1396965-06-2) is a versatile organic compound with significant potential in various pharmaceutical and chemical applications. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a benzothiadiazole moiety and a phenyl group. These structural elements contribute to its diverse biological activities and make it an attractive candidate for drug development.
The benzothiadiazole moiety is known for its ability to modulate biological processes, particularly in the context of enzyme inhibition and receptor binding. This functional group has been extensively studied for its potential in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the phenyl group further enhances the compound's lipophilicity and bioavailability, making it more suitable for therapeutic applications.
2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid has been the subject of numerous research studies aimed at elucidating its pharmacological properties. Recent studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it could be a valuable therapeutic agent for managing inflammatory diseases.
In addition to its anti-inflammatory properties, 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) revealed that the compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings open up new avenues for the development of neuroprotective drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
The structural diversity of 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid also makes it an excellent candidate for drug design and optimization. Chemists can modify the compound by introducing various functional groups to enhance its potency and selectivity. For example, substituting different aryl groups on the benzothiadiazole moiety can significantly alter the compound's pharmacokinetic properties and biological activity. This flexibility in chemical modification allows researchers to tailor the compound for specific therapeutic targets.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigations.
In conclusion, 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid (CAS No. 1396965-06-2) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features and diverse biological activities make it a valuable candidate for drug discovery efforts targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research and clinical trials will continue to uncover new insights into its therapeutic potential.
1396965-06-2 (2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino-3-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)